N-(2-chloro-4-methylphenyl)-2-((4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide

• IUPAC Name: N-(2-chloro-4-methylphenyl)-2-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C18H17ClN4O2S/c1-3-15-22-18(25-23-15)12-6-7-20-17(9-12)26-10-16(24)21-14-5-4-11(2)8-13(14)19/h4-9H,3,10H2,1-2H3,(H,21,24)
• InChI Key: PACLYSNZAPPGHJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2=CC(=NC=C2)SCC(=O)NC3=C(C=C(C=C3)C)Cl
• Molecular Formula: C18H17ClN4O2S
• Molecular Weight: 388.9 g/mol

Description

N-(2-chloro-4-methylphenyl)-2-((4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H17ClN4O2S and its molecular weight is 388.87. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Synthesis

One research avenue involves the synthesis and structural analysis of compounds with similar structures. For instance, a study on N-phenyl-2-({5-[(2-(phenoxymethyl)-benzimidazol-1-yl)methyl]-1,3,4-oxadiazol-2-yl}thio) acetamide outlined the synthesis process and used NMR techniques for structural determination. This approach is crucial for developing novel compounds with potential biological activity (Li Ying-jun, 2012).

Anticancer Activity

Compounds related to the chemical structure have been synthesized and evaluated for their anticancer properties. For example, derivatives of 2-chloro N-aryl substitutedacetamide of 5-[2-(4-methoxyphenyl) pyridin-3-yl]-1, 3, 4-oxadiazole-2-thiol were synthesized and screened for cytotoxicity against different human leukemic cell lines. This research is significant for the development of new therapeutic agents (A. Vinayak et al., 2014).

Enzyme Inhibition

Another study focused on the synthesis of N-aryl/aralkyl derivatives of 2-methyl-2-{5-(4-chlorophenyl)-1,3,4-oxadiazole-2ylthiol}acetamide to evaluate their α-glucosidase inhibitory potential. Such research is vital for discovering new treatments for diseases like diabetes, where enzyme inhibition plays a key role in managing blood sugar levels (M. Iftikhar et al., 2019).

Antibacterial and Antifungal Activity

Research has also been conducted on the antibacterial and antifungal properties of related compounds. A study on novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives explored their antioxidant activity and potential as antibacterial agents. Understanding these properties is essential for the development of new antimicrobial treatments (K. Chkirate et al., 2019).